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Compound of Interest

Compound Name: Trihydro(trimethylamine)aluminium

Cat. No.: B099812 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address specific issues encountered during the purification of crude

trihydro(trimethylamine)aluminium, also known as alane-trimethylamine complex.

Frequently Asked Questions (FAQs)
Q1: What are the common impurities in crude trihydro(trimethylamine)aluminium
synthesized from lithium aluminium hydride (LiAlH₄) and trimethylamine hydrochloride

((CH₃)₃N·HCl)?

A1: The most common impurities include:

Lithium chloride (LiCl): A byproduct of the reaction.

Unreacted starting materials: Residual LiAlH₄ or (CH₃)₃N·HCl.

Bis-adduct ((CH₃)₃N)₂AlH₃: Formation of a secondary product.

Hydrolysis products: Aluminium hydroxides or oxides formed from exposure to moisture.

Solvent adducts: If the reaction or work-up is performed in coordinating solvents.
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Q2: What are the recommended purification techniques for crude

trihydro(trimethylamine)aluminium?

A2: The two primary and most effective purification techniques are:

Sublimation: This is generally the preferred method for obtaining high-purity material.

Recrystallization: A viable alternative, though solvent choice is critical to avoid adduct

formation.

Q3: What are the key safety precautions when handling trihydro(trimethylamine)aluminium?

A3: Trihydro(trimethylamine)aluminium is a reactive and moisture-sensitive compound.

Always handle it under an inert atmosphere (e.g., nitrogen or argon) using Schlenk line or

glovebox techniques. It can react violently with water and protic solvents, releasing flammable

hydrogen gas. Personal protective equipment (PPE), including safety glasses, flame-retardant

lab coat, and appropriate gloves, is mandatory.

Troubleshooting Guides
Purification by Sublimation
Problem 1: Low or no sublimate is collected.
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Potential Cause Troubleshooting Step

Temperature is too low.

Gradually increase the temperature of the

sublimation apparatus. Monitor for any signs of

melting or decomposition.

Pressure is too high.

Ensure a high vacuum (typically <0.1 mmHg) is

achieved and maintained throughout the

sublimation process. Check for leaks in the

system.

Decomposition of the product.

The sublimation temperature is too high.

Trihydro(trimethylamine)aluminium can

decompose at elevated temperatures (around

70-80°C) to form aluminum, trimethylamine, and

hydrogen gas.[1] Reduce the temperature and

consider a longer sublimation time.

Crude material is coated with non-volatile

impurities.

If the crude product is an oily solid or heavily

contaminated, consider a pre-purification step

such as washing with a non-coordinating solvent

(e.g., pentane or hexane) to remove soluble

impurities before sublimation.

Problem 2: The sublimate appears discolored or oily.
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Potential Cause Troubleshooting Step

Co-sublimation of impurities.

If the impurity has a similar vapor pressure, a

single sublimation may not be sufficient. A

second sublimation of the collected material

may be necessary.

Thermal decomposition.

As mentioned above, excessive heat can lead to

decomposition. Lower the sublimation

temperature. The oily appearance could be due

to decomposition products.

Incomplete drying of crude material.

Residual solvent in the crude product can co-

distill. Ensure the crude material is thoroughly

dried under vacuum before attempting

sublimation.

Purification by Recrystallization
Problem 1: The product does not crystallize upon cooling.

Potential Cause Troubleshooting Step

The solution is not saturated.

Reduce the volume of the solvent by

evaporation under a stream of inert gas or by

gentle heating under vacuum, then allow the

solution to cool again.

The chosen solvent is too good a solvent.

Select a different solvent or a solvent system

where the product has high solubility at elevated

temperatures and low solubility at room

temperature or below.

Supersaturation.

Induce crystallization by scratching the inside of

the flask with a glass rod at the meniscus or by

adding a seed crystal of the pure product.

Cooling is too rapid.

Allow the solution to cool slowly to room

temperature before placing it in a cooling bath

(e.g., ice-water or refrigerator).
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Problem 2: The recrystallized product has a low melting point or appears impure.

Potential Cause Troubleshooting Step

Incomplete removal of impurities.

The chosen solvent may not be effective at

leaving all impurities in the mother liquor. A

different recrystallization solvent or a second

recrystallization may be required.

Co-precipitation of impurities.

If the concentration of impurities is very high,

they may precipitate along with the product. A

preliminary purification step, such as washing

the crude solid, might be necessary.

Solvent is trapped in the crystals.

Ensure the crystals are thoroughly dried under

high vacuum after filtration to remove any

residual solvent.

Experimental Protocols
Sublimation of Trihydro(trimethylamine)aluminium
A detailed procedure for the synthesis and purification of trihydro(trimethylamine)aluminium
can be found in the peer-reviewed publication series Inorganic Syntheses. While the specific

volume is not cited here, this series is a primary resource for reliable synthetic procedures.

General Guidance:

Place the crude trihydro(trimethylamine)aluminium in a sublimation apparatus.

Evacuate the apparatus to a high vacuum (<0.1 mmHg).

Gently heat the apparatus. The temperature should be carefully controlled to avoid

decomposition (a water bath or oil bath is recommended). A temperature range of 40-60°C is

a suggested starting point.

The pure product will sublime and deposit on the cold finger or cooler parts of the apparatus

as a white crystalline solid.
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Once the sublimation is complete, allow the apparatus to cool to room temperature before

backfilling with an inert gas to collect the purified product.

Recrystallization of Trihydro(trimethylamine)aluminium
General Guidance:

Under an inert atmosphere, add the minimum amount of a suitable hot solvent to the crude

trihydro(trimethylamine)aluminium to achieve complete dissolution. Suitable solvents are

typically non-coordinating and non-protic, such as aromatic hydrocarbons (e.g., toluene) or a

mixture of ethers and alkanes.

Once dissolved, if there are any insoluble impurities, perform a hot filtration under an inert

atmosphere.

Allow the filtrate to cool slowly to room temperature to promote the formation of well-defined

crystals.

Further cooling in an ice bath or refrigerator can be used to maximize the yield of the

crystallized product.

Isolate the crystals by filtration under an inert atmosphere (e.g., using a Schlenk filter).

Wash the crystals with a small amount of cold, fresh solvent.

Dry the purified crystals under high vacuum to remove all traces of the solvent.

Data Presentation
Table 1: Physical and Thermal Properties of Trihydro(trimethylamine)aluminium
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Property Value

Molecular Formula (CH₃)₃N·AlH₃

Molecular Weight 89.11 g/mol

Appearance White crystalline solid

Decomposition Temperature ~70-80 °C[1]

Visualizations
Experimental Workflow: Purification of Crude
Trihydro(trimethylamine)aluminium
Caption: General workflow for the purification of crude trihydro(trimethylamine)aluminium.

Logical Relationship: Troubleshooting Sublimation
Issues
Caption: Decision-making process for troubleshooting low yield during sublimation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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